Cas no 663597-51-1 (Chloromethyl hexyl carbonate)

• Product Name: Chloromethyl hexyl carbonate
• CAS No: 663597-51-1
• MF: C₈H₁₅ClO₃
• MW: 194.655902147293
• CID: 2795663
• PubChem ID: 71369537
• Update Time: 2025-09-20

Chloromethyl hexyl carbonate Chemical and Physical Properties

Names and Identifiers

• 663597-51-1
• DB-208389
• Carbonic acid, chloromethyl hexyl ester
• CHLOROMETHYL HEXYL CARBONATE
• SCHEMBL2182685
• H28567
• A1-10053
• MOFUYYHJHUGEFH-UHFFFAOYSA-N
• hexyl chloromethyl carbonate
• DTXSID20792556
• Chloromethyl hexyl carbonate

• Inchi： 1S/C8H15ClO3/c1-2-3-4-5-6-11-8(10)12-7-9/h2-7H2,1H3
• InChI Key： MOFUYYHJHUGEFH-UHFFFAOYSA-N
• SMILES： ClCOC(=O)OCCCCCC

Computed Properties

• Exact Mass: 194.0709720Da
• Monoisotopic Mass: 194.0709720Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5Ų